Cas no 1049717-07-8 (1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride)

• Product Name: 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride
• CAS No: 1049717-07-8
• MF: C₈H₉Cl₂F₃N₄
• MW: 289.085069417953
• CID: 4770849
• PubChem ID: 16334782
• Update Time: 2026-02-26

1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methylamine dihydrochloride
• [6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride
• (6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanamine dihydrochloride
• NE62130
• 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride
• Z135288618
• CS-0286237
• EN300-15369
• 1049717-07-8
• J-001302
• 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanaminedihydrochloride
• [6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine;dihydrochloride

• Inchi： 1S/C8H7F3N4.2ClH/c9-8(10,11)5-1-2-6-13-14-7(3-12)15(6)4-5;;/h1-2,4H,3,12H2;2*1H
• InChI Key： SWVRNFRPQNRJAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CC2=NN=C(CN)N2C=1)(F)F

Computed Properties

• Exact Mass: 288.0156362g/mol
• Monoisotopic Mass: 288.0156362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2

Additional information on 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride

1-[6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine Dihydrochloride (CAS No. 1049717-07-8): A Comprehensive Overview

1-[6-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride (CAS No. 1049717-07-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazolopyridine derivative is characterized by its unique molecular structure, featuring a trifluoromethyl group at the 6-position of the pyridine ring, which enhances its biological activity and stability. The compound's dihydrochloride salt form improves its solubility, making it more suitable for various applications.

The growing interest in 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride is driven by its potential as a key intermediate in the synthesis of novel therapeutic agents. Researchers are particularly intrigued by its role in developing central nervous system (CNS) drugs, given its ability to modulate neurotransmitter activity. Recent studies have explored its application in addressing neurological disorders, aligning with the current global focus on mental health treatments and neurodegenerative disease research.

In the agrochemical sector, this compound has shown promise as a precursor for crop protection agents. The trifluoromethyl group contributes to enhanced pesticidal activity, making it valuable in developing next-generation pest control solutions. This aligns with the increasing demand for sustainable agriculture practices and eco-friendly pesticides, topics that dominate current agricultural discussions.

The synthesis of 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control of temperature and pH. The compound's high purity is crucial for its effectiveness in research applications, which is why quality control measures are strictly enforced during production. Analytical methods such as HPLC and NMR spectroscopy are routinely used to verify its structural integrity.

From a commercial perspective, the market for triazolopyridine derivatives like this compound is expanding rapidly. Pharmaceutical companies are investing heavily in small molecule drug discovery, where such intermediates play a pivotal role. The compound's CAS No. 1049717-07-8 serves as a unique identifier in global chemical databases, facilitating its trade and regulatory compliance. Its availability through specialized chemical suppliers ensures that researchers worldwide can access it for their projects.

Safety considerations for handling 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride are standard for laboratory chemicals. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this compound. While it is not classified as hazardous under normal conditions, adherence to good laboratory practices is essential to prevent accidental exposure.

The future of 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride looks promising, with ongoing research exploring its potential in drug development and material science. Its versatility as a chemical building block makes it valuable across multiple disciplines. As the scientific community continues to investigate its properties, new applications are likely to emerge, further solidifying its importance in modern chemistry.

For researchers seeking detailed technical information about CAS No. 1049717-07-8, comprehensive data sheets are available from reputable suppliers. These documents provide essential parameters such as molecular weight, melting point, and solubility characteristics, which are critical for experimental design. The compound's structural formula and spectral data are also typically included to support analytical work.

In conclusion, 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride represents an important class of heterocyclic compounds with wide-ranging applications. Its significance in medicinal chemistry and agrochemical research underscores the value of continued investment in specialized chemical intermediates. As science advances, compounds like this will undoubtedly play a crucial role in addressing some of the world's most pressing challenges in health and sustainability.